Cas no 954275-46-8 (N-(2-Aminoethyl)-3,3-dimethylbutanamide)
N-(2-Aminoethyl)-3,3-dimethylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 954275-46-8
- SCHEMBL1963990
- N-(2-AMINOETHYL)-3,3-DIMETHYLBUTANAMIDE
- F21228
- AKOS000142489
- N-(2-Aminoethyl)-3,3-dimethylbutanamide
-
- Inchi: 1S/C8H18N2O/c1-8(2,3)6-7(11)10-5-4-9/h4-6,9H2,1-3H3,(H,10,11)
- InChI Key: RLJXITRFMXNZHH-UHFFFAOYSA-N
- SMILES: O=C(CC(C)(C)C)NCCN
Computed Properties
- Exact Mass: 158.141913202g/mol
- Monoisotopic Mass: 158.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1Ų
N-(2-Aminoethyl)-3,3-dimethylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750504-1g |
n-(2-Aminoethyl)-3,3-dimethylbutanamide |
954275-46-8 | 98% | 1g |
¥7442.00 | 2024-04-24 |
N-(2-Aminoethyl)-3,3-dimethylbutanamide Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on N-(2-Aminoethyl)-3,3-dimethylbutanamide
Recent Advances in the Study of N-(2-Aminoethyl)-3,3-dimethylbutanamide (CAS: 954275-46-8)
N-(2-Aminoethyl)-3,3-dimethylbutanamide (CAS: 954275-46-8) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of neurological and metabolic pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
The compound has been investigated for its role as a precursor or intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel neuroactive agents. The researchers demonstrated that N-(2-Aminoethyl)-3,3-dimethylbutanamide could be effectively incorporated into peptide-based therapeutics, enhancing their blood-brain barrier permeability.
Further research has examined the compound's potential as a modulator of GABA receptors. Preliminary in vitro studies suggest that derivatives of N-(2-Aminoethyl)-3,3-dimethylbutanamide may exhibit anxiolytic properties without the sedative effects commonly associated with traditional GABAergic drugs. These findings were presented at the 2024 International Conference on Neuroscience and Drug Development.
From a metabolic perspective, recent work has explored the compound's interaction with AMP-activated protein kinase (AMPK). A team at the University of Cambridge reported that certain analogs of N-(2-Aminoethyl)-3,3-dimethylbutanamide showed promising activity in regulating glucose metabolism in animal models, suggesting potential applications in diabetes treatment.
The synthesis and characterization of N-(2-Aminoethyl)-3,3-dimethylbutanamide have also seen advancements. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies considering the compound for clinical development.
While these findings are promising, researchers caution that much work remains before clinical applications can be realized. Current studies are limited to preclinical models, and comprehensive toxicology profiles are still being established. Nevertheless, the diverse biological activities associated with N-(2-Aminoethyl)-3,3-dimethylbutanamide and its derivatives make it a compound worthy of continued investigation in the chemical biology and pharmaceutical research communities.
954275-46-8 (N-(2-Aminoethyl)-3,3-dimethylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)